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Compound of Interest

Compound Name: 3-(3-Furyl)acrylic acid

Cat. No.: B053948 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the crystal structure of 3-(3-Furyl)acrylic acid. Following a

comprehensive search of publicly available scientific databases and literature, it must be noted

that detailed crystallographic data for 3-(3-Furyl)acrylic acid, including unit cell parameters,

bond lengths, and bond angles from single-crystal X-ray diffraction studies, is not currently

available in the Cambridge Crystallographic Data Centre (CCDC) or other major chemical

databases.

While information regarding the synthesis and basic chemical properties of 3-(3-Furyl)acrylic
acid is accessible, its specific three-dimensional solid-state structure remains uncharacterized

in the public domain.

To provide relevant structural insights, this guide presents a summary of the crystallographic

analysis of a closely related compound, (E)-3-(furan-2-yl)-1-phenylprop-2-en-1-one, a chalcone

derivative that shares the furan-acrylic core. The structural data for this analog can offer a

valuable point of reference for understanding the potential molecular conformation and packing

of furan-acrylic acid derivatives.
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While the specific crystallization protocol for 3-(3-Furyl)acrylic acid is not available, a general

synthesis method for a related furan-acrylic derivative, (E)-3-(furan-2-yl)-1-phenylprop-2-en-1-

one, is outlined below. This procedure provides a representative workflow for the synthesis of

such compounds, which is a prerequisite for obtaining crystals suitable for X-ray diffraction

analysis.

Synthesis of (E)-3-(furan-2-yl)-1-phenylprop-2-en-1-one

The synthesis of this chalcone is achieved through a Claisen-Schmidt condensation reaction.
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Caption: A workflow diagram illustrating the synthesis of (E)-3-(furan-2-yl)-1-phenylprop-2-en-1-

one.

Concluding Remarks
The absence of a publicly available crystal structure for 3-(3-Furyl)acrylic acid highlights a

gap in the current body of scientific literature. The determination of its solid-state structure

through single-crystal X-ray diffraction would be a valuable contribution to the field, providing

crucial data for computational modeling, understanding intermolecular interactions, and

informing its application in drug design and materials science. Researchers are encouraged to

pursue the crystallization and structural analysis of this compound to enrich the collective

understanding of furan-based derivatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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